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Compound of Interest

Compound Name: N-Methyldioctylamine

Cat. No.: B1208299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological

profile of N-Methyldioctylamine (CAS No. 4455-26-9). The information is compiled from

various safety data sheets and scientific resources to assist researchers and professionals in

its safe application and management.

Chemical and Physical Properties
N-Methyldioctylamine is a tertiary amine characterized as a clear, colorless to slightly yellow

liquid.[1][2] It serves as an intermediate in the synthesis of various compounds, including

fungicides and surfactants.[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1208299?utm_src=pdf-interest
https://www.benchchem.com/product/b1208299?utm_src=pdf-body
https://www.benchchem.com/product/b1208299?utm_src=pdf-body
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233891.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233891.htm
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.criver.com/products-services/safety-assessment/toxicology-services/ocular-irritation-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C17H37N [2][3]

Molecular Weight 255.48 g/mol [2][3]

Appearance
Clear colourless to yellow

liquid/oil
[1][4]

Density 0.793 g/mL at 25 °C [2][3]

Melting Point -30.1 °C [2][3]

Boiling Point 162-165 °C at 15 mmHg [2][3]

Flash Point 118 °C [3][4]

Vapor Pressure 0.00168 mmHg at 25 °C [3][4]

Refractive Index n20/D 1.4424 [2][3]

Solubility Soluble in Dichloromethane [1][4]

Hazard Identification and Classification
N-Methyldioctylamine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Acute)
1 H400: Very toxic to aquatic life

Signal Word: Warning
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Hazard Pictograms:

alt text

alt text

Toxicological Profile
N-Methyldioctylamine is a severe skin irritant.[1][5] Inhalation may cause respiratory irritation.

[6][7] It is also known to cause serious eye irritation.[6][7]

Endpoint Result

Skin Irritation Causes skin irritation (Category 2)[6][7]

Eye Irritation Causes serious eye irritation (Category 2)[6][7]

Respiratory Irritation
May cause respiratory irritation (Category 3)[6]

[7]

Aquatic Toxicity
Very toxic to aquatic life (Acute, Category 1)[6]

[7]

Experimental Protocols
While specific experimental data for N-Methyldioctylamine is not publicly available, the

following are summaries of standard OECD guidelines used to assess the hazards identified.

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin

irritation potential.[1][8][9]

Preparation: Reconstructed human epidermis tissues are pre-incubated.

Application: The test chemical (N-Methyldioctylamine) is applied topically to the tissue

surface. A negative control (e.g., sterile water) and a positive control (e.g., 5% SDS) are

used concurrently.[8]
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Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[8]

Post-Incubation: The chemical is removed by washing, and the tissues are transferred to a

fresh medium for a recovery period (e.g., 42 hours).[8]

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay. The amount of formazan produced is proportional to the number of viable cells.[8]

Classification: A substance is identified as an irritant if the mean tissue viability is reduced

below a certain threshold (e.g., ≤ 50%) compared to the negative control.[1][8]

Eye Irritation Testing (Based on OECD Guideline 492)
This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE) model.[4]

Preparation: The RhCE tissues are equilibrated in a maintenance medium.

Application: The test substance is applied to the epithelial surface of the tissue.

Exposure and Rinsing: After a defined exposure time, the test substance is thoroughly rinsed

from the tissue surface.

Post-Exposure Incubation: The tissues are incubated in a fresh medium for a specified post-

exposure period.

Viability Assessment: Tissue viability is measured using the MTT assay.

Classification: Chemicals that reduce the mean tissue viability below a defined threshold

(e.g., ≤ 60%) are classified as eye irritants.

Aquatic Toxicity Testing (Based on OECD Guideline 202,
Daphnia sp. Acute Immobilisation Test)
This test assesses the acute toxicity of a substance to aquatic invertebrates.[10]

Test Organism: Young, healthy Daphnia magna (water fleas) are used.[10]
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Exposure: Daphnids are exposed to a range of concentrations of the test substance in water

for a 48-hour period.[10]

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is

determined.[10]

Safety and Handling
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles.[6]

Skin Protection: Wear suitable protective clothing and gloves.[6]

Respiratory Protection: If vapors or mists are generated, use a respirator with an appropriate

filter.[6]

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

After Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing.[6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[11] Use only in well-ventilated areas.[6]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[6] Keep away

from incompatible materials such as strong oxidizing agents and acids.[11]

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of N-
Methyldioctylamine in a laboratory setting.

Pre-Handling Assessment

Control Measures

Handling & Emergency Response

Review SDS

Identify Hazards

GHS Classification

Select PPE

Assess Risks

Potential Exposure

Engineering Controls Safe Work Procedures

Handling

Spill Response

In case of accident

First Aid

In case of exposure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-Methyldioctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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